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Compound of Interest

Compound Name: 2-Isopropyiphenol

Cat. No.: B7770328

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-1sopropylphenol (o-isopropylphenol) is an aromatic organic compound with the chemical
formula CeH120. It is a substituted phenol with an isopropyl group at the ortho position. This
colorless to light-yellow liquid possesses a characteristic medicinal or creosote-like odor and is
utilized as a flavoring agent and a crucial intermediate in the synthesis of various chemical
compounds, including pharmaceuticals.[1][2][3][4] For researchers and professionals in drug
development and chemical synthesis, a thorough understanding of its thermodynamic and
physical properties is paramount for process optimization, safety, and quality control. This
guide provides an in-depth overview of the key physicochemical data of 2-isopropylphenol,
details on experimental methodologies for their determination, and a logical workflow for its
characterization.

Physicochemical and Thermodynamic Data

A compilation of the essential physical and thermodynamic properties of 2-isopropylphenol is
presented below. These values have been aggregated from various reputable sources to
provide a comprehensive reference.

Physical Properties of 2-Isopropylphenol
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Property Value Units Reference(s)
Molecular Formula CoH120 - [5]
Molecular Weight 136.19 g/mol [5]
Appearance Colorle.ss t.o light- ) (2]

yellow liquid
Melting Point 12to 17 °C [11[3]
Boiling Point 211to0 214 °C [516]17]
Density 1.012 (at 25 °C) g/mL [819]
Refractive Index 1.526 (at 20 °C) - [8][10]

Vapor Pressure

<0.05

mmHg (at 25 °C)

[8]

Flash Point

104 to 107

°C (closed cup)

[5]L6]

Water Solubility

Insoluble / Very

slightly soluble

[1](21[5]

Solubility in Organic
Solvents

Soluble in alcohol,

ether, toluene

[2]4]

pKa

10.49+£0.10

[2]

Property Value Units Reference(s)
Liquid Phase Enthalpy
of Formation -230 kJ/mol [11]
(AfHCliquid)
Liquid Phase Enthalpy
of Combustion -5022.9 kJ/mol [11]
(AcH°liquid)
Experimental Protocols
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The accurate determination of the physicochemical properties of a compound like 2-
isopropylphenol relies on standardized experimental protocols. Below are outlines of general
methodologies that are typically employed for determining some of the key properties listed
above.

Determination of Melting Point

The melting point of a substance is the temperature at which it changes state from solid to
liquid. For a substance like 2-isopropylphenol, which has a melting point near room
temperature, a common method is capillary tube melting point determination.

Methodology:

A small, powdered sample of solidified 2-isopropylphenol is packed into a thin-walled
capillary tube.

e The capillary tube is placed in a melting point apparatus, which contains a heated block or oil
bath and a thermometer or an electronic temperature sensor.

e The sample is heated at a slow, controlled rate.

e The temperature at which the first drop of liquid appears and the temperature at which the
entire sample becomes liquid are recorded as the melting point range.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid and the liquid changes into a vapor. A standard method for determining
the boiling point is distillation.

Methodology:
o Asample of 2-isopropylphenol is placed in a distillation flask.

e The flask is connected to a condenser and a collection flask. A thermometer is placed at the
neck of the distillation flask with the bulb just below the side arm leading to the condenser to
accurately measure the temperature of the vapor.
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e The flask is heated, and the liquid is brought to a boil.

e The temperature at which the vapor condenses and is collected in the receiving flask is
recorded as the boiling point. The atmospheric pressure should also be recorded, as boiling
point is pressure-dependent.

Determination of Density

Density is the mass of a substance per unit volume. The density of liquid 2-isopropylphenol
can be accurately measured using a pycnometer.

Methodology:

The empty pycnometer is weighed.

e Itis then filled with distilled water of a known temperature and weighed again to determine
the volume of the pycnometer.

e The pycnometer is emptied, dried, and then filled with 2-isopropylphenol at the same
temperature.

e The pycnometer filled with the sample is weighed.

e The density is calculated by dividing the mass of the 2-isopropylphenol by the volume of
the pycnometer.

Determination of Enthalpy of Combustion

The enthalpy of combustion is the heat released during the complete combustion of a
substance. This is typically determined using bomb calorimetry.

Methodology:

o A precisely weighed sample of 2-isopropylphenol is placed in a sample holder within a
high-pressure vessel known as a "bomb."

e The bomb is filled with excess pure oxygen under pressure.
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e The bomb is submerged in a known volume of water in a thermally insulated container
(calorimeter).

e The sample is ignited electrically.
o The temperature change of the water is measured with a high-precision thermometer.

e The heat of combustion is calculated from the temperature rise, the heat capacity of the
calorimeter system, and the mass of the sample.

Logical Workflow for Physicochemical
Characterization

The following diagram illustrates a general workflow for the physicochemical characterization of
a chemical compound such as 2-isopropylphenol.
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Physicochemical Characterization Workflow.

Synthesis Overview
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2-Isopropylphenol is primarily synthesized through the alkylation of phenol with propylene or
isopropanol.[4][12] This reaction is typically catalyzed by an acid catalyst, such as a diethyl
ether complex of boron trifluoride in a phosphoric acid diluent, at elevated temperatures
(around 70-90 °C).[12] The selection of the catalyst and reaction conditions is crucial for
achieving high selectivity for the ortho-isomer over the para- and meta-isomers.

Conclusion

This technical guide provides a consolidated resource for the thermodynamic and physical data
of 2-isopropylphenol, essential for its application in research, drug development, and
industrial synthesis. The presented data, compiled from various scientific databases and
publications, offers a reliable foundation for experimental design and process modeling. The
outlined experimental methodologies and the logical workflow for characterization serve as a
practical guide for researchers and scientists involved in the handling and analysis of this
important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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